Cas no 179024-72-7 (4-Chloro-6-methoxyquinoline-3-carboxylic acid)

• Product Name: 4-Chloro-6-methoxyquinoline-3-carboxylic acid
• CAS No: 179024-72-7
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 820381
• PubChem ID: 17885825
• Update Time: 2025-06-08

4-Chloro-6-methoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxyquinoline-3-carboxylic acid
• 4-chloro-6-methoxy-3-Quinolinecarboxylic acid
• ACT10470
• AGN-PC-01MS32
• AK101787
• ANW-62674
• CTK8B9535
• KB-241647
• SureCN5746157
• 4-CHLORO-6-METHOXY-QUINOLINE-3-CARBOXYLIC ACID
• 4-Chloro-6-methoxyquinoline-3-carboxylicacid
• SCHEMBL5746157
• DTXSID70591475
• SB71114
• DB-358183
• (4-chloro-6-methoxy)quinoline- 3-carboxylate
• ZHZOKWFJQCRERH-UHFFFAOYSA-N
• 179024-72-7

• Inchi： 1S/C11H8ClNO3/c1-16-6-2-3-9-7(4-6)10(12)8(5-13-9)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： ZHZOKWFJQCRERH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C2C=CC(=CC2=1)OC

Computed Properties

• Exact Mass: 237.01934
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Chloro-6-methoxyquinoline-3-carboxylic acid

Recent Advances in the Study of 4-Chloro-6-methoxyquinoline-3-carboxylic acid (CAS: 179024-72-7)

4-Chloro-6-methoxyquinoline-3-carboxylic acid (CAS: 179024-72-7) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 4-Chloro-6-methoxyquinoline-3-carboxylic acid is its application in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its antimicrobial potential, 4-Chloro-6-methoxyquinoline-3-carboxylic acid has also been investigated for its anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound serves as a scaffold for the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer progression. The study highlighted the compound's ability to selectively inhibit specific kinases, such as EGFR and HER2, with minimal off-target effects, making it a valuable candidate for targeted cancer therapies.

The synthetic accessibility of 4-Chloro-6-methoxyquinoline-3-carboxylic acid has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described an efficient and scalable synthetic route for this compound, utilizing cost-effective starting materials and environmentally friendly reaction conditions. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to yield and purity.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-6-methoxyquinoline-3-carboxylic acid derivatives. Issues such as pharmacokinetic properties, toxicity profiles, and resistance mechanisms need to be thoroughly investigated. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies, as highlighted in a recent review article in Expert Opinion on Drug Discovery.

In conclusion, 4-Chloro-6-methoxyquinoline-3-carboxylic acid (CAS: 179024-72-7) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore its importance in drug discovery. Future research should prioritize the optimization of its derivatives for clinical use, as well as the exploration of new biological targets. The findings summarized in this brief provide a foundation for further investigations and highlight the compound's potential to contribute to the development of novel therapeutics.